Cas no 133791-17-0 (Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate)

Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate is a complex organic compound featuring a hybrid structure incorporating quinoline, thiophene, and benzoate moieties. Its molecular architecture suggests potential utility in pharmaceutical or material science applications, particularly due to the presence of electron-rich aromatic systems and a ketone functional group, which may facilitate further synthetic modifications. The 7-chloroquinoline component could impart bioactive properties, while the thiophene and benzoate groups may enhance solubility or binding affinity. This compound’s multifunctional design makes it a candidate for exploratory research in drug development or as an intermediate in organic synthesis. Careful handling is advised due to its structural complexity.
Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate structure
133791-17-0 structure
Product Name:Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate
CAS No:133791-17-0
MF:C28H22ClNO3
MW:455.932186603546
MDL:MFCD23099576
CID:64279
PubChem ID:70700201
Update Time:2025-05-22

Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate
    • METHYL 2-(3-(3-(2-(7-CHLORO-2-QUINELINYLETHENYL)-PHENYL-3-OXOPROPYL
    • Methyl-2-[3-[3-[3-(7-Chloroquinoline-2-yl) Ethenyl] Phenyl]-3-Oxopropyl] Benzoate
    • BENZOIC ACID,2-[3-[3-[2-(7-CHLORO-2-QUINOLINYL)ETHENYL]PHENYL]-3-OXOPROPYL]-,MET
    • 2-(3-(3-[2-(7-Chloro-2-Quinolinyl)]Ethenyl)-3-Oxopropyl)BenzoicAcidMethylEster
    • 2-(3-(3-2-(7-Chloro-2-quinolinyl)ethyl)phenyl)-3-oxopropylbenzoicacidmethylester
    • METHYL [E]-2-[3-[3-[2-(7-CHLORO-2-QUINOLINYL)ETHENYL]PHENYL]-3-OXOPROPYL]BENZOATE
    • 2-[3-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-oxopropyl]benzoic acid methyl ester
    • Benzoic acid 2-(3-(3-(2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-(3-carbonyl) propyl)-methyl ester
    • Benzoic acid, 2-[3-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-oxopropyl]-, methyl ester
    • Methyl-[E]-2-[3-[3-[2-(7- chloro-2-quinolinyl)-ethenyl]-phenyl] -3-oxo-propyl]-benzoate
    • Methyl1-[E]-2-[3-[3-[2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-oxopropyl]benzoatte
    • (E)-Methyl 2-(3-(3-(2-(7-chloroquinolin-2-yl)vinyl)phenyl)-3-oxopropyl)benzoate
    • AKOS015999192
    • SB73186
    • 1558408-66-4
    • 133791-17-0
    • DQMBOQPCRMUNIK-UHFFFAOYSA-N
    • C31H24ClNO3S
    • methyl 2-[3-[3-[(7-chloroquinolin-2-yl)-thiophen-2-ylmethyl]phenyl]-3-oxopropyl]benzoate
    • Methyl2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate
    • MDL: MFCD23099576
    • Inchi: 1S/C28H22ClNO3/c1-33-28(32)25-8-3-2-6-20(25)12-16-27(31)22-7-4-5-19(17-22)9-14-24-15-11-21-10-13-23(29)18-26(21)30-24/h2-11,13-15,17-18H,12,16H2,1H3
    • InChI Key: INXATVZSQVIIHJ-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC=C1CCC(C1=CC=CC(C=CC2C=CC3C(N=2)=CC(Cl)=CC=3)=C1)=O

Computed Properties

  • Exact Mass: 455.12900
  • Monoisotopic Mass: 525.1165425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • Color/Form: White or nearly white crystalline powder
  • Density: 1.272
  • Boiling Point: 659.723 °C at 760 mmHg
  • Flash Point: 659.723 °C at 760 mmHg
  • Refractive Index: 1.679
  • PSA: 56.26000
  • LogP: 6.66070
  • pka: 2.87±0.61(Predicted)

Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate Security Information

  • Storage Condition:2-8°C

Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate Pricemore >>

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Additional information on Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate

Exploring Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate (CAS No. 133791-17-0): Properties, Applications, and Market Insights

Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate (CAS No. 133791-17-0) is a complex organic compound with significant potential in pharmaceutical and material science research. This molecule features a unique combination of quinoline, thiophene, and benzoate moieties, making it particularly interesting for drug discovery and specialty chemical applications. Researchers are increasingly focusing on this compound due to its structural complexity and potential biological activities.

The compound's molecular structure includes a 7-chloroquinoline group, which is known for its pharmacological relevance in antimalarial and antiviral therapies. The presence of a thiophene ring adds to its versatility, as thiophene derivatives are widely used in medicinal chemistry and organic electronics. The methyl benzoate moiety further enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have explored the potential of Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate in drug development, particularly in targeting infectious diseases and inflammatory conditions. Its structural features suggest possible interactions with various biological targets, including enzymes and receptors involved in disease pathways. Pharmaceutical researchers are investigating its pharmacokinetic properties and therapeutic potential.

In material science, this compound has attracted attention for its possible applications in organic semiconductors and optoelectronic devices. The conjugated system formed by the quinoline and thiophene components may contribute to interesting electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic cells. Materials scientists are studying its charge transport characteristics and stability under different conditions.

The synthesis of Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate typically involves multi-step organic reactions, including condensation, esterification, and coupling reactions. Researchers have developed various synthetic routes to optimize yield and purity, with recent focus on green chemistry approaches to reduce environmental impact. The compound's purity and characterization are typically verified using techniques such as HPLC, NMR, and mass spectrometry.

Market demand for specialized compounds like Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate has been growing steadily, particularly in the pharmaceutical and advanced materials sectors. Suppliers and manufacturers are responding to increased research interest by offering custom synthesis services and scaled-up production capabilities. The global market for such specialty chemicals is projected to expand significantly in the coming years.

Quality control is crucial for Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate, with analytical methods playing a key role in ensuring compound purity and consistency. Researchers and industrial users typically require detailed certificates of analysis that include information on impurities, stability, and storage conditions. Proper handling and storage are essential to maintain the compound's integrity over time.

Recent advancements in computational chemistry have enabled better understanding of Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate's molecular properties and potential interactions. Molecular modeling and docking studies have provided insights into its three-dimensional structure and possible binding modes with biological targets. These computational approaches are helping to guide experimental research and reduce development timelines.

The compound's patent landscape reveals ongoing intellectual property activity, particularly in pharmaceutical applications. Several research institutions and companies have filed patents covering various derivatives and uses of this chemical scaffold. This intellectual property activity reflects the compound's potential value in therapeutic development and other advanced applications.

Environmental and safety considerations are important when working with Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate. While not classified as highly hazardous, standard laboratory safety protocols should be followed, including proper ventilation and personal protective equipment. Researchers are encouraged to consult safety data sheets and conduct risk assessments before handling this compound.

Future research directions for Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate may include further exploration of its biological activities, development of more efficient synthetic methods, and investigation of its materials science applications. The compound's unique structural features continue to make it an interesting subject for interdisciplinary research across chemistry, biology, and materials science.

For researchers and industry professionals seeking Methyl 2-(3-(3-((7-chloroquinolin-2-yl)(thiophen-2-yl)methyl)phenyl)-3-oxopropyl)benzoate, it's important to work with reputable suppliers who can provide comprehensive analytical data and technical support. The compound's complexity requires careful quality control and characterization to ensure reliable research results and application performance.

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